Cas no 227964-46-7 (2-Octanone, 3,4-dihydroxy-, (3R,4S)-)

• Product Name: 2-Octanone, 3,4-dihydroxy-, (3R,4S)-
• CAS No: 227964-46-7
• MF: C₈H₁₆O₃
• MW: 160.210843086243
• CID: 1411889
• Update Time: 2024-08-16

2-Octanone, 3,4-dihydroxy-, (3R,4S)- Chemical and Physical Properties

Names and Identifiers

• 2-Octanone, 3,4-dihydroxy-, (3R,4S)-

• Inchi： 1S/C8H16O3/c1-3-4-5-7(10)8(11)6(2)9/h7-8,10-11H,3-5H2,1-2H3/t7-,8-/m0/s1
• InChI Key： HIAUYBHVLNOASI-YUMQZZPRSA-N
• SMILES： CC(=O)[C@H](O)[C@@H](O)CCCC

Computed Properties

• Exact Mass: 160.10998

Experimental Properties

• Density: 1.043±0.06 g/cm3(Predicted)
• Boiling Point: 291.7±20.0 °C(Predicted)
• PSA: 57.53
• pka: 12.52±0.20(Predicted)